Cas no 1416438-91-9 (2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCL)

• Product Name: 2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCL
• CAS No: 1416438-91-9
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 5179823
• Update Time: 2025-08-04

2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCL Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCL

• Inchi： 1S/C12H18N2O.ClH/c1-12(2,8-15)10-6-5-9-4-3-7-13-11(9)14-10;/h5-6,15H,3-4,7-8H2,1-2H3,(H,13,14);1H
• InChI Key： HDHRDOJIVUGTQT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2CCCN=C2N1)(C)(C)CO.Cl

Additional information on 2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCL

Introduction to CAS No. 1416438-91-9: 2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCl

The compound with CAS No. 1416438-91-9, commonly referred to as 2-METHYL-2-(5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-YL)PROPAN-1-OL HCl, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, particularly its tetrahydroisoquinoline backbone and the presence of a hydroxyl group at the propyl chain. These structural elements contribute to its bioavailability and binding affinity towards various biological targets. The hydrochloride salt form (HCl) further enhances its stability and solubility properties, making it an attractive candidate for drug development.

One of the most promising aspects of this compound is its potential as a neuroprotective agent. Researchers have demonstrated that it exhibits significant activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotrophic factors and reduce oxidative stress has been extensively documented in recent clinical studies.

In addition to its neuroprotective properties, CAS No. 1416438-91-9 has also shown potential in the treatment of inflammatory disorders. Its anti-inflammatory effects are attributed to its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB. This dual functionality underscores its versatility as a therapeutic agent.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with rigorous quality control measures. The use of catalytic hydrogenation and selective oxidation steps ensures the formation of the desired stereochemistry and functional groups.

From an industrial perspective, the demand for this compound is driven by its applications in both pharmaceuticals and research chemicals. Its inclusion in various preclinical studies has further solidified its position as a key molecule in modern drug discovery pipelines.

As research into this compound continues to evolve, there is growing interest in exploring its potential for personalized medicine approaches. The ability to tailor its pharmacokinetic properties through chemical modifications offers exciting possibilities for future therapeutic interventions.

In conclusion, CAS No. 1416438-91-9 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique properties and diverse applications make it a focal point for ongoing research and development efforts.